Cas no 1437779-99-1 (3-(2-bromo-5-methylphenyl)pentan-3-ol)

• Product Name: 3-(2-bromo-5-methylphenyl)pentan-3-ol
• CAS No: 1437779-99-1
• MF: C₁₂H₁₇BrO
• MW: 257.166783094406
• CID: 2105557
• Update Time: 2023-11-19

3-(2-bromo-5-methylphenyl)pentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-5-methylphenyl)pentan-3-ol
• GOJGKZVWXKQNJF-UHFFFAOYSA-N
• CID 86685082
• 2-Bromo-α,α-diethyl-5-methylbenzenemethanol
• Benzenemethanol, 2-bromo-α,α-diethyl-5-methyl-

• Inchi： 1S/C12H17BrO/c1-4-12(14,5-2)10-8-9(3)6-7-11(10)13/h6-8,14H,4-5H2,1-3H3
• InChI Key： GOJGKZVWXKQNJF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1C(CC)(CC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 1.269±0.06 g/cm3(Predicted)
• Boiling Point: 317.1±27.0 °C(Predicted)
• pka: 14.35±0.29(Predicted)